Cas no 2034384-63-7 (N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide)

• Product Name: N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide
• CAS No: 2034384-63-7
• MF: C₁₅H₁₅N₃O₇S
• MW: 381.360502481461
• CID: 5952095
• PubChem ID: 119105422
• Update Time: 2025-05-21

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide
• N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide
• F6561-0565
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide
• 2034384-63-7
• AKOS026704603
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide

• Inchi： 1S/C15H15N3O7S/c19-12-5-6-13(20)18(12)10-1-3-11(4-2-10)26(23,24)16-7-8-17-14(21)9-25-15(17)22/h1-4,16H,5-9H2
• InChI Key： UBMWQHCIZBHNDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CCC1=O)=O)(NCCN1C(=O)OCC1=O)(=O)=O

Computed Properties

• Exact Mass: 381.06307100g/mol
• Monoisotopic Mass: 381.06307100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 139Ų

Additional information on N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide

Introduction to N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide (CAS No. 2034384-63-7)

N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2034384-63-7, has garnered significant attention due to its unique chemical properties and the promising avenues it opens for further research and development.

The molecular architecture of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide incorporates multiple functional groups, including sulfonamide and oxazolidinone moieties. These functional groups are well-known for their role in modulating biological activities and have been extensively studied in the development of therapeutic agents. The presence of these features suggests that the compound may exhibit a range of pharmacological properties, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of functional groups in N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yl)benzene-1-sulfonamide may contribute to its unique interaction with biological targets, potentially leading to the discovery of new therapeutic modalities.

The synthesis of N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl-4-(2,5-dioxopyrrolidin-1-yb]benzene-l-sulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process likely includes the formation of carbon-nitrogen bonds through condensation reactions and subsequent functionalization steps. Each step in the synthesis is critical to ensuring the correct arrangement of atoms and the preservation of the desired functional groups.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for elucidating its molecular structure and confirming its identity. These techniques provide detailed insights into the connectivity of atoms and the spatial arrangement of functional groups, which are crucial for understanding its biological behavior.

Recent research in medicinal chemistry has demonstrated that structural modifications can significantly influence the pharmacological properties of sulfonamide derivatives. By altering the substituents around the sulfonamide group or introducing additional functional groups, chemists can fine-tune the biological activity of these compounds. N-

2-(2,4-dioxo-l,lOxazolidin~3-yI)ethyl~(Z.S~dloxopyrrolidin-l-IY]benzenel-sulfonarnide, with its unique combination of functional groups, represents an exciting area for further investigation. Its potential to interact with various biological targets makes it a promising candidate for drug discovery efforts aimed at developing new treatments for a variety of diseases.

The study of N-

2-(Z,S-dloxO-l,lOxazolidine~3-yI)ethyl~(Z.S~dloxopyrrolidln-I-IY]benzenel-sulfonarnide also contributes to our understanding of how molecular structure influences biological activity. By examining its interactions with enzymes and receptors, researchers can gain insights into the mechanisms by which drugs exert their effects. This knowledge is invaluable for designing more effective and targeted therapeutic agents.

In conclusion, N-

2-(Z,S-dloxO-l,lOxazolidine~3-yI)ethyl~(Z.S~dloxopyrrolidln-I-IY]benzenel-sulfonarnide, identified by CAS number 2034384-S7, is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising biological activities make it an attractive candidate for further exploration. As research in this area continues to advance，this compound is likely to play a crucial role in the development of novel therapeutic agents.